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Compound of Interest

Compound Name: D-Valinol

Cat. No.: B105835

Essential Safety and Handling Guide for D-
Valinol

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides immediate and essential safety protocols,
personal protective equipment (PPE) recommendations, and disposal plans for D-Valinol.

Physicochemical and Hazard Data

Properly understanding the characteristics of D-Valinol is the first step in safe handling. The
following table summarizes its key quantitative data.
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Property Value Reference
Molecular Formula C5H13NO [1]
Molecular Weight 103.16 g/mol [2]
Melting Point/Range 32-36°C/89.6-96.8 °F [1]

Boiling Point/Range

189-190°C/372.2-374°F ]

at 760 mmHg
Flash Point 90 °C /194 °F [3]
Appearance Off-white low melting solid

Hazard Classification

Description Reference

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

Serious Eye Damage/Irritation

Category 2 (Causes serious

eye irritation)

Specific target organ toxicity

(single exposure)

Category 3 (May cause
respiratory irritation)

Flammable liquids

Category 4 (Combustible
liquid)

Personal Protective Equipment (PPE) Protocol

Selection and use of appropriate PPE is critical to minimize exposure risk. Follow the workflow

below to ensure adequate protection.
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D-Valinol PPE Selection Workflow

Hazard Assessment

Handling D-Valinol?

Review Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant
- Combustible
Protect Eyes Protect $kin Protect Body Avoid Inhalation
Y L 2 Y
Eye Protection: Hand Protection: Body Protection: Revsplratory Pljolecllon:
Safety glasses with side-shields or goggles Chemical resistant gloves (e.g., Natural rubber) Lab coat or protective clothing . Uge n v\{ell—ventllated area.
! Consider respirator if dust/aerosols are generated.

fe Work Practice
o | Donall selected PPE |

before handling

Handle in a fume hood
or well-ventilated area

Doff and dispose of gloves properly.
Wash hands thoroughly.

Click to download full resolution via product page
Caption: Workflow for selecting and using PPE when handling D-Valinol.

Tech Support
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Detailed PPE Specifications:

Eye Protection: Use chemical safety goggles or safety glasses with side-shields.

o Hand Protection: Wear appropriate chemical-resistant gloves. Breakthrough time and glove
thickness should be considered for the specific tasks.

o Body Protection: A standard laboratory coat should be worn. For larger quantities or risk of
splashing, consider a chemical-resistant apron.

» Respiratory Protection: Handle in a well-ventilated area or under a chemical fume hood to
avoid inhalation of vapors or dust. If ventilation is inadequate and dust or aerosols may be
generated, use a NIOSH-approved respirator.

Experimental Protocol: Safe Handling and Disposal
Handling Procedure:

o Preparation: Ensure a well-ventilated area, preferably a chemical fume hood, is operational.
Confirm that an eyewash station and safety shower are accessible.

» PPE: Put on all required personal protective equipment as outlined in the section above.
» Handling:

o Avoid direct contact with skin and eyes.

o Do not inhale dust or vapors.

o Keep away from open flames, hot surfaces, and other sources of ignition as D-Valinol is a
combustible liquid.

o Weigh and handle the substance in a manner that minimizes the generation of dust, as it
is a low-melting solid.

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. It is
recommended to store it under an inert atmosphere and refrigerated.
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Spill Response:
o Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use appropriate tools to sweep or shovel the material into a suitable
container for disposal.

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan: All waste materials should be disposed of in accordance with local, state, and
federal regulations.
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D-Valinol Waste Disposal Plan

Waste Generation

Experiment Complete

Identify Waste Types:
- Unused D-Valinol
- Contaminated PPE (gloves, etc.)
- Contaminated labware

CHemical Waste Contaminated Materials

Waste vCollection & Segrega*ion

Collect solid waste in a Collect contaminated PPE
clearly labeled, sealed container. in a designated waste bag.

Final Disposal

Y

Contact Environmental Health & Safety (EHS)
for waste pickup.

Dispose of contents/container to an

approved waste disposal plant.

Click to download full resolution via product page

Caption: Step-by-step disposal plan for D-Valinol waste.
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First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention.

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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